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Introduction

Polonium-214 (²¹⁴Po) is a naturally occurring radionuclide and a key member of the Uranium-

238 decay series. It is a potent alpha emitter with a very short half-life, making its precise

measurement crucial for various applications, including environmental monitoring, radon

dosimetry, and in the calibration of nuclear instrumentation. This application note provides a

detailed protocol for the high-precision measurement of the ²¹⁴Po half-life using a delayed

coincidence method.

Principle

The measurement of the extremely short half-life of Polonium-214, approximately 164

microseconds, necessitates a fast and precise detection technique.[1][2][3] The most accurate

method is the delayed coincidence technique, which leverages the decay sequence of

Bismuth-214 (²¹⁴Bi) to ²¹⁴Po and its subsequent alpha decay.[1][2]

The decay chain segment of interest is:

²¹⁴Pb (β⁻, T₁/₂ = 26.8 min) → ²¹⁴Bi (β⁻, T₁/₂ = 19.9 min) → ²¹⁴Po (α, T₁/₂ ≈ 164 µs) → ²¹⁰Pb

A beta particle is emitted during the decay of ²¹⁴Bi, followed almost instantaneously by an alpha

particle from the decay of the newly formed ²¹⁴Po. By detecting both the beta and alpha
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particles and precisely measuring the time interval between these two events, the decay rate of

²¹⁴Po can be determined. The distribution of these time intervals follows an exponential decay

curve, from which the half-life is calculated.

Experimental Setup
A typical experimental setup for measuring the half-life of ²¹⁴Po consists of a radiation source, a

suitable detector, and a fast electronics data acquisition system.

1. Radiation Source:

A common and convenient source for ²¹⁴Po is a Radon-222 (²²²Rn) source, which is a decay

product of Radium-226 (²²⁶Ra).[4] The gaseous ²²²Rn and its progeny, including ²¹⁴Po, can be

collected on the surface of the detector. Alternatively, a Uranium-230 (²³⁰U) source can be

utilized, as its decay chain also produces ²¹⁴Po.[1][2]

2. Detector:

An ion-implanted planar silicon detector is highly suitable for this experiment.[1][2] This type of

detector offers excellent energy resolution for charged particles, allowing for the discrimination

between the beta particles from ²¹⁴Bi decay and the alpha particles from ²¹⁴Po decay.

Scintillation detectors or proportional counters have also been used in earlier experiments.[2]

3. Electronics and Data Acquisition:

Modern experimental setups employ digital data acquisition systems for high-precision timing. A

digitizer with a high-frequency internal clock (providing timestamps with nanosecond precision)

is essential for accurately measuring the short half-life of ²¹⁴Po.[1][2] The system should be

capable of list-mode data acquisition, where the energy and time of each detected event are

recorded individually for subsequent offline analysis.

Experimental Workflow
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Caption: Experimental workflow for Polonium-214 half-life measurement.
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Experimental Protocol
Source Preparation and Placement:

If using a ²²²Rn source, allow the radon gas to emanate and its progeny to deposit onto the

active surface of the silicon detector. This can be achieved by placing the detector in a

sealed chamber with the radon source.

Ensure the detector is placed in close proximity to the source to maximize detection

efficiency.

Data Acquisition Setup:

Connect the silicon detector output to a preamplifier, followed by a shaping amplifier.

Route the amplifier output to a high-speed digitizer.

Configure the digitizer for list-mode acquisition, recording both the pulse height (energy)

and the precise timestamp for each detected event.

Set the data acquisition time to accumulate sufficient statistics for a reliable analysis.

Data Collection:

Begin data acquisition. The detector will record a continuous stream of events from the

various decays in the radon progeny chain.

Data Analysis:

Event Discrimination: In the recorded data, distinguish between the beta decay events of

²¹⁴Bi and the alpha decay events of ²¹⁴Po based on their differing energy depositions in the

detector. Alpha particles will deposit significantly more energy than beta particles.

Coincidence Identification: For each detected ²¹⁴Po alpha event, search backwards in time

for a preceding ²¹⁴Bi beta event within a short time window (e.g., a few milliseconds).

Time Interval Calculation: For each identified beta-alpha coincidence pair, calculate the

time difference (Δt) between the detection of the beta particle and the subsequent alpha
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particle.

Time Distribution Histogram: Create a histogram of the calculated time intervals (Δt). This

distribution will represent the decay of ²¹⁴Po.

Exponential Fit: Fit the time interval histogram with an exponential decay function of the

form: N(t) = N₀ * e^(-λt) where N(t) is the number of counts at time t, N₀ is the initial

number of counts, and λ is the decay constant.

Half-Life Calculation: The half-life (T₁/₂) is calculated from the decay constant using the

relation: T₁/₂ = ln(2) / λ

Data Presentation
The following table summarizes experimentally determined values for the half-life of Polonium-
214 from various studies.

Reference
Measured Half-Life

(µs)
Uncertainty (µs) Methodology

Suliman et al. (2012)

[1][2]
164.2 0.6

Delayed coincidence

counting with a silicon

detector and digital

electronics

Bergmann et al. 164.3 -
Delayed coincidence

detection

Another study

mentioned in[2]
163.7 1.1 Not specified

Signaling Pathway (Decay Chain)
The logical relationship in the decay process leading to and from Polonium-214 can be

visualized as follows:

Bismuth-214 (²¹⁴Bi) Polonium-214 (²¹⁴Po)
β⁻ decay

Lead-210 (²¹⁰Pb)
α decay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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